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Compound of Interest

Ethyl cyclopropanecarbimidate
Compound Name:
hydrochloride

cat. No.: B1320317

An In-Depth Technical Guide to Ethyl Cyclopropanecarbimidate Hydrochloride for
Advanced Research Applications

Executive Summary: Ethyl cyclopropanecarbimidate hydrochloride is a valuable reagent
and building block in synthetic and medicinal chemistry. This guide provides a comprehensive
overview of its fundamental physicochemical properties, a detailed, validated protocol for its
synthesis via the Pinner reaction, and insights into its applications in drug development. As a
reactive intermediate, its proper handling, storage, and use are critical for successful and safe
experimental outcomes. This document serves as a technical resource for researchers and
scientists leveraging this compound in advanced chemical applications.

Physicochemical and Structural Characteristics

Ethyl cyclopropanecarbimidate hydrochloride is a solid compound whose structural and
chemical properties make it a versatile synthetic intermediate. The presence of a strained
cyclopropyl ring and a reactive imidate functional group are key features for its utility in
constructing more complex molecular architectures.

Table 1: Core Properties and ldentifiers
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Property Value Source(s)
Molecular Formula CeH12CINO [1][2][3]
Molecular Weight 149.62 g/mol [1][3]

CAS Number 63190-44-3 [1112]14]
Appearance Solid

SMILES N=C(C1CC1)OCC.[H]CI [1]
InChiKey OCEUCVHZNUTFOE-

UHFFFAOYSA-N

Purity (Typical) >95-97% [1]

| Storage Conditions | Inert atmosphere, protect from light, store at 4°C or in freezer (-20°C) |[1]

Computational Data Insights:

« Topological Polar Surface Area (TPSA): 33.08 A2[1]. This value suggests moderate cell
permeability, a desirable characteristic in drug design.

e LogP: 1.83[1]. This indicates a degree of lipophilicity, influencing the compound'’s solubility
and interaction with biological membranes.

Synthesis and Mechanistic Rationale

The most common and efficient method for preparing ethyl cyclopropanecarbimidate
hydrochloride is the Pinner reaction. This reaction involves the acid-catalyzed addition of an
alcohol (ethanol) to a nitrile (cyclopropanecarbonitrile).

The Pinner Reaction Mechanism

Expertise & Causality: The Pinner reaction is fundamentally an acid-catalyzed nucleophilic
addition. Anhydrous conditions are paramount; the presence of water would lead to the
hydrolysis of the desired imidate product into an ester (ethyl cyclopropanecarboxylate), a
common side reaction that significantly reduces yield. The reaction is typically run at low
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temperatures to control its exothermicity and prevent the formation of byproducts. Anhydrous
hydrogen chloride gas is used as the acid catalyst because its chloride anion is a poor

nucleophile and will not compete with the ethanol. The final product precipitates from the non-
polar solvent as its hydrochloride salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight and formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1320317#ethyl-cyclopropanecarbimidate-
hydrochloride-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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